Cas no 748776-35-4 (4-Methoxy-3-(4-pyridin-2-yl-piperazine-1-sulfonyl)-benzoic acid)

4-Methoxy-3-(4-pyridin-2-yl-piperazine-1-sulfonyl)-benzoic acid is a sulfonamide-based benzoic acid derivative featuring a methoxy substituent and a pyridinylpiperazine moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The sulfonyl linker enhances molecular stability and binding affinity, while the pyridinylpiperazine group contributes to solubility and bioactivity. Its structural complexity allows for versatile applications in synthesizing biologically active molecules. The methoxy and carboxylic acid functionalities further enable derivatization, making it a valuable intermediate for developing therapeutic agents or biochemical probes. Suitable for research use under controlled conditions.

4-Methoxy-3-(4-pyridin-2-yl-piperazine-1-sulfonyl)-benzoic acid structure

748776-35-4 structure

Product Name:4-Methoxy-3-(4-pyridin-2-yl-piperazine-1-sulfonyl)-benzoic acid

CAS No:748776-35-4

MF:C₁₇H₁₉N₃O₅S

MW:377.41486287117

CID:3104781

PubChem ID:3757066

Update Time:2025-05-27

4-Methoxy-3-(4-pyridin-2-yl-piperazine-1-sulfonyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-3-(4-pyridin-2-yl-piperazine-1-sulfonyl)-benzoic acid
- 4-methoxy-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzoic acid
- EN300-00661
- G26406
- DTXSID601167756
- 4-METHOXY-3-[4-(PYRIDIN-2-YL)PIPERAZIN-1-YLSULFONYL]BENZOIC ACID
- CS-0218357
- Z45704371
- 4-methoxy-3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylbenzoic acid
- 4-Methoxy-3-[[4-(2-pyridinyl)-1-piperazinyl]sulfonyl]benzoic acid
- MLS001171085
- CHEMBL1386677
- 4-methoxy-3-[4-(pyridin-2-yl)piperazine-1-sulfonyl]benzoic acid
- AKOS000114780
- HMS2909A12
- SMR000590666
- 748776-35-4
- 4-methoxy-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzoicacid
- Inchi： 1S/C17H19N3O5S/c1-25-14-6-5-13(17(21)22)12-15(14)26(23,24)20-10-8-19(9-11-20)16-4-2-3-7-18-16/h2-7,12H,8-11H2,1H3,(H,21,22)
- InChI Key： AWDBPBCRHQVNHE-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(OC)C(S(N2CCN(C3=NC=CC=C3)CC2)(=O)=O)=C1

Computed Properties

Exact Mass: 377.10454189Da
Monoisotopic Mass: 377.10454189Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 586
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 108Å²

4-Methoxy-3-(4-pyridin-2-yl-piperazine-1-sulfonyl)-benzoic acid Pricemore >>

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